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Compound of Interest

Compound Name: Flovagatran sodium

Cat. No.: B15576702

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flovagatran sodium is a potent, reversible, and direct inhibitor of thrombin, the final protease
in the coagulation cascade. Its inhibitory action on thrombin prevents the conversion of
fibrinogen to fibrin, thereby blocking clot formation. These properties make Flovagatran
sodium a valuable tool for in vitro and in vivo studies of thrombosis and hemostasis. This
document provides detailed guidelines for the laboratory handling, storage, and use of
Flovagatran sodium in common anticoagulant assays.

Product Information

Parameter Value Reference
Synonyms TGN-255 [1]

CAS Number 871575-98-3 [1]
Molecular Formula C27H36BN3NaO~

Molecular Weight 547.4 g/mol

Mechanism of Action Direct Thrombin Inhibitor [1]

Inhibitor Constant (Ki) 9 nM [1]
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Handling and Safety Precautions

Flovagatran sodium should be handled by trained personnel in a laboratory setting. Standard
personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, should
be worn at all times. Avoid inhalation of dust and contact with skin and eyes. In case of contact,
rinse the affected area thoroughly with water. For detailed safety information, refer to the
Material Safety Data Sheet (MSDS).

Storage and Stability

Proper storage of Flovagatran sodium is critical to maintain its integrity and activity.

Storage )
Form Duration Notes
Temperature
Keep in a dry, dark,
_ Short-term (days to and well-ventilated
Solid Powder 0 to 4°C ) )
weeks) area in a tightly sealed
container.

Long-term (months to
-20°C

years)
o Aliquot to avoid
Stock Solution in
-20°C Up to 6 months repeated freeze-thaw
DMSO
cycles.
-80°C Up to 1 year

Solution Preparation

Flovagatran sodium is soluble in dimethyl sulfoxide (DMSO).
Protocol for Preparing a 10 mM Stock Solution:
o Equilibrate the vial of Flovagatran sodium powder to room temperature before opening.

» Weigh the desired amount of Flovagatran sodium using an analytical balance.
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o Calculate the required volume of DMSO to achieve a 10 mM concentration.
o Volume (L) = (Mass (g) / 547.4 g/mol ) / 0.010 mol/L

» Add the calculated volume of DMSO to the vial.

o Vortex briefly until the powder is completely dissolved.

 Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize
freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C.

Experimental Protocols

Flovagatran sodium's anticoagulant activity can be assessed using standard coagulation
assays such as the Activated Partial Thromboplastin Time (aPTT) and Prothrombin Time (PT)
assays.

Activated Partial Thromboplastin Time (aPTT) Assay

The aPTT assay evaluates the integrity of the intrinsic and common pathways of the
coagulation cascade.

Materials:

e Flovagatran sodium stock solution (10 mM in DMSO)

o Platelet-poor plasma (PPP) from citrated whole blood (3.2% sodium citrate)
e aPTT reagent (containing a contact activator and phospholipids)

e 0.025 M Calcium Chloride (CaClz) solution

o Coagulometer or a water bath at 37°C and a stopwatch

o Pipettes and tips

Protocol:
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e Prepare a series of dilutions of Flovagatran sodium from the stock solution using an
appropriate buffer or saline. Suggested final concentrations in plasma: 0.1, 0.5, 1, 5, 10, and
50 puM.

e Pre-warm the aPTT reagent and CacClz solution to 37°C.

e Pipette 50 pyL of PPP into a pre-warmed cuvette.

e Add 5 pL of the desired Flovagatran sodium dilution (or vehicle control) to the PPP and
incubate for 2 minutes at 37°C.

e Add 50 pL of the pre-warmed aPTT reagent to the cuvette and incubate for 5 minutes at
37°C.

« Initiate the clotting reaction by adding 50 pL of the pre-warmed CaCl: solution.

o Simultaneously, start the timer and measure the time until clot formation.

o Record the clotting time in seconds.

» Perform each measurement in triplicate.

Data Presentation:
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Prothrombin Time (PT) Assay

The PT assay assesses the extrinsic and common pathways of the coagulation cascade.

Materials:

Flovagatran sodium stock solution (10 mM in DMSO)

Platelet-poor plasma (PPP) from citrated whole blood (3.2% sodium citrate)

PT reagent (containing tissue factor and calcium)

Coagulometer or a water bath at 37°C and a stopwatch

Pipettes and tips

Protocol:

o Prepare a series of dilutions of Flovagatran sodium as described for the aPTT assay.
e Pre-warm the PT reagent to 37°C.

e Pipette 50 pL of PPP into a pre-warmed cuvette.

e Add 5 pL of the desired Flovagatran sodium dilution (or vehicle control) to the PPP and
incubate for 2 minutes at 37°C.

« Initiate the clotting reaction by adding 100 pL of the pre-warmed PT reagent.
o Simultaneously, start the timer and measure the time until clot formation.

e Record the clotting time in seconds.

o Perform each measurement in triplicate.

Data Presentation:
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Visualizations
Coagulation Cascade and Inhibition by Flovagatran
Sodium

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15576702?utm_src=pdf-body
https://www.benchchem.com/product/b15576702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Common Pathway

Intrinsic Pathway

X
N

Extrinsic Pathway

Tissue Factor (Ill)

Click to download full resolution via product page

Caption: Inhibition of the coagulation cascade by Flovagatran sodium.

Experimental Workflow for Anticoagulant Assays
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Caption: General workflow for in vitro anticoagulant assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
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flovagatran-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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